Cas no 1594949-96-8 (2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester
• CAS No: 1594949-96-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5275717
• Update Time: 2025-10-23

2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester

• Inchi： 1S/C13H22O3/c1-4-13(11(14)15-5-2)12(3,16-13)9-10-7-6-8-10/h10H,4-9H2,1-3H3
• InChI Key： PBTUMSQJWAQGPZ-UHFFFAOYSA-N
• SMILES： O1C(CC2CCC2)(C)C1(CC)C(OCC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester

Comprehensive Overview of 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester (CAS No. 1594949-96-8)

The chemical compound 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester (CAS No. 1594949-96-8) is a specialized epoxide derivative with significant potential in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyclobutylmethyl group and an ethyl ester moiety, makes it a valuable intermediate for developing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in stereoselective reactions and applications in drug discovery.

In recent years, the demand for epoxide-based compounds like 1594949-96-8 has surged, driven by advancements in green chemistry and sustainable manufacturing. This compound aligns with the growing trend of eco-friendly synthesis, as epoxides are often used in catalytic processes that minimize waste. Its ethyl ester functionality further enhances its solubility, making it suitable for high-throughput screening in medicinal chemistry. These attributes have positioned it as a topic of interest in forums discussing cutting-edge chemical innovations.

From a structural perspective, the presence of both cyclobutyl and ethyl-methyl groups in 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester contributes to its steric and electronic properties. This combination is particularly appealing for designing chiral catalysts or ligands in asymmetric synthesis. Laboratories focusing on small-molecule therapeutics often explore such compounds to modulate pharmacokinetic profiles. Additionally, its CAS No. 1594949-96-8 is frequently searched in databases by chemists seeking high-purity intermediates for complex reactions.

The compound's relevance extends to material science, where epoxide derivatives are employed in polymer cross-linking and resin formulations. Its thermal stability and reactivity with nucleophiles make it a candidate for developing advanced coatings or adhesives. Industry experts analyzing patent literature may encounter this compound in contexts related to performance materials or nanotechnology applications. Such interdisciplinary utility underscores why 1594949-96-8 is a subject of ongoing research.

For those investigating structure-activity relationships (SAR), the 2-Oxiranecarboxylic acid scaffold offers a platform for probing steric effects. The cyclobutylmethyl substituent introduces conformational constraints, which can influence binding affinity in biological targets. This has led to discussions in computational chemistry circles about optimizing such frameworks for enzyme inhibition or receptor modulation. Queries like "epoxide derivatives in drug design" or "CAS 1594949-96-8 suppliers" reflect its dual role in academic and industrial settings.

In summary, 2-Oxiranecarboxylic acid, 3-(cyclobutylmethyl)-2-ethyl-3-methyl-, ethyl ester represents a compelling case study in modern chemistry. Its multifunctional architecture bridges gaps between synthetic methodology and applied science, resonating with trends like precision synthesis and molecular diversification. As interest in tailor-made intermediates grows, this compound's profile will likely expand across both literature and practical applications.